Cas no 1805304-66-8 (6-Chloro-5-(difluoromethyl)pyridine-3-carbonitrile)

• Product Name: 6-Chloro-5-(difluoromethyl)pyridine-3-carbonitrile
• CAS No: 1805304-66-8
• MF: C₇H₃ClF₂N₂
• MW: 188.561927080154
• CID: 4706771
• Update Time: 2025-06-08

6-Chloro-5-(difluoromethyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-cyano-3-(difluoromethyl)pyridine
• 6-Chloro-5-(difluoromethyl)pyridine-3-carbonitrile

• Inchi： 1S/C7H3ClF2N2/c8-6-5(7(9)10)1-4(2-11)3-12-6/h1,3,7H
• InChI Key： TVCZHSOGPQWTPT-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=CC(C#N)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Topological Polar Surface Area: 36.7

Additional information on 6-Chloro-5-(difluoromethyl)pyridine-3-carbonitrile

Introduction to 6-Chloro-5-(difluoromethyl)pyridine-3-carbonitrile (CAS No. 1805304-66-8)

6-Chloro-5-(difluoromethyl)pyridine-3-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1805304-66-8, is a significant intermediate in modern chemical synthesis, particularly in the pharmaceutical and agrochemical industries. This compound, featuring a pyridine core substituted with a chloro group at the 6-position and a difluoromethyl group at the 5-position, along with a nitrile functionality at the 3-position, exhibits unique structural and electronic properties that make it valuable for various synthetic applications.

The structural configuration of 6-Chloro-5-(difluoromethyl)pyridine-3-carbonitrile contributes to its reactivity and utility in organic transformations. The presence of the chloro substituent enhances its electrophilicity, making it susceptible to nucleophilic substitution reactions, while the difluoromethyl group introduces electron-withdrawing effects that can influence the electronic properties of adjacent functional groups. The nitrile group further diversifies its reactivity, enabling participation in condensation reactions, hydrolysis, and other transformations that are pivotal in drug discovery and material science.

In recent years, 6-Chloro-5-(difluoromethyl)pyridine-3-carbonitrile has garnered attention in the development of novel therapeutic agents. Its pyridine scaffold is a common motif in biologically active molecules, and modifications at specific positions can fine-tune pharmacological properties such as binding affinity, metabolic stability, and selectivity. For instance, studies have demonstrated its role as a precursor in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The difluoromethyl group, in particular, has been shown to enhance metabolic stability and binding interactions with biological targets, making it a preferred moiety in medicinal chemistry.

Recent advancements in synthetic methodologies have further highlighted the importance of 6-Chloro-5-(difluoromethyl)pyridine-3-carbonitrile. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce aryl or heteroaryl groups at the 5-position of the pyridine ring. These reactions not only expand the structural diversity of derivatives but also open avenues for developing new drug candidates with improved pharmacokinetic profiles. Additionally, palladium-catalyzed hydrogenation techniques have been explored to reduce the nitrile group to an amide or carboxylic acid derivative, providing access to new functional classes of compounds.

The agrochemical sector has also benefited from the versatility of 6-Chloro-5-(difluoromethyl)pyridine-3-carbonitrile. Its derivatives exhibit herbicidal and insecticidal properties due to their ability to disrupt essential biological pathways in pests. Researchers have synthesized analogs that target enzymes involved in plant growth regulation or pest metabolism, offering promising solutions for sustainable agriculture. The chloro and difluoromethyl substituents play crucial roles in modulating bioactivity by influencing lipophilicity and binding affinity to biological targets.

From a computational chemistry perspective, 6-Chloro-5-(difluoromethyl)pyridine-3-carbonitrile has been extensively studied to understand its molecular interactions and electronic structure. Density functional theory (DFT) calculations have provided insights into how different substituents affect its reactivity and stability. These studies not only aid in rationalizing experimental observations but also guide the design of more effective synthetic routes. Furthermore, molecular dynamics simulations have been used to explore its behavior in solution and solid-state phases, contributing to our understanding of how it interacts with other molecules.

The industrial production of 6-Chloro-5-(difluoromethyl)pyridine-3-carbonitrile involves multi-step synthetic pathways that require careful optimization to ensure high yield and purity. Recent innovations in flow chemistry have enabled more efficient synthesis by allowing precise control over reaction conditions. Continuous flow reactors have been particularly useful for producing this compound on an industrial scale while minimizing waste generation. Such green chemistry approaches align with global efforts to promote sustainable manufacturing practices.

In conclusion,6-Chloro-5-(difluoromethyl)pyridine-3-carbonitrile (CAS No. 1805304-66-8) is a versatile intermediate with broad applications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic transformations that are critical for developing novel therapeutics and crop protection agents. Ongoing research continues to uncover new methodologies for its synthesis and utilization, reinforcing its importance as a building block in modern chemical science.